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Introduction

Pulse-chase analysis is a powerful technique used to track the metabolic fate of a molecule
within a biological system over time. This method involves introducing a radiolabeled substrate
(the "pulse”) to cells or tissues for a brief period, followed by the removal of the labeled
substrate and the addition of an excess of the same, unlabeled substrate (the "chase"). By
analyzing the distribution of the radiolabel in various downstream metabolites at different time
points during the chase, researchers can elucidate metabolic pathways, determine the kinetics
of metabolic processes, and assess the impact of genetic modifications or pharmacological
interventions.

This document provides a detailed protocol for conducting pulse-chase analysis using 14C-
labeled trehalose. Trehalose, a non-reducing disaccharide of glucose, plays a crucial role in the
metabolism, stress response, and virulence of a wide range of organisms, including bacteria,
fungi, and invertebrates. Understanding its metabolic pathways is of significant interest for
basic research and for the development of novel antimicrobial agents and therapeutics.
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Signaling and Metabolic Pathways of Trehalose

Trehalose metabolism is intricately linked to central carbon metabolism and cellular signaling.
The primary pathways for its synthesis and degradation are conserved across many species.

« Trehalose Biosynthesis: The most common pathway involves two enzymatic steps:

o Trehalose-6-phosphate synthase (TPS): Catalyzes the formation of trehalose-6-phosphate
(T6P) from UDP-glucose and glucose-6-phosphate.

o Trehalose-6-phosphate phosphatase (TPP): Dephosphorylates T6P to yield trehalose.

o Trehalose Degradation: Trehalose is hydrolyzed into two molecules of glucose by the
enzyme trehalase.

In many organisms, T6P also acts as a critical signaling molecule that regulates carbohydrate
metabolism and growth in response to nutrient availability.
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Caption: Overview of Trehalose Metabolism and Signaling.

Experimental Workflow for 14C-Trehalose Pulse-
Chase Analysis

The following diagram outlines the general workflow for a pulse-chase experiment with 14C-

trehalose.
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1. Cell Culture
(e.g., bacteria, yeast, or cultured mammalian cells)

2. Pulse

(Incubate with 14C-Trehalose)

3. Wash
(Remove unincorporated 14C-Trehalose)

4. Chase
(Incubate with excess unlabeled Trehalose)

5. Sampling

(Collect aliquots at different time points)

6. Quenching
(Immediately stop metabolic activity)

7. Metabolite Extraction

'

8. Analysis
(TLC/HPLC and Scintillation Counting)

'

9. Data Presentation
(Tables and Graphs)
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e To cite this document: BenchChem. [Application Notes and Protocols for Pulse-Chase
Analysis with 14C-Trehalose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598693/docs#application-notes-and-protocols-for-
pulse-chase-analysis-with-14c-trehalose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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